Cas no 2228473-49-0 (2-methoxy-2-1-(4-methyl-1H-imidazol-5-yl)cyclopropylacetic acid)

• Product Name: 2-methoxy-2-1-(4-methyl-1H-imidazol-5-yl)cyclopropylacetic acid
• CAS No: 2228473-49-0
• MF: C₁₀H₁₄N₂O₃
• MW: 210.229762554169
• CID: 5947047
• PubChem ID: 165752871
• Update Time: 2025-06-11

2-methoxy-2-1-(4-methyl-1H-imidazol-5-yl)cyclopropylacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-methoxy-2-1-(4-methyl-1H-imidazol-5-yl)cyclopropylacetic acid
• 2228473-49-0
• EN300-1808881
• 2-methoxy-2-[1-(4-methyl-1H-imidazol-5-yl)cyclopropyl]acetic acid

• Inchi： 1S/C10H14N2O3/c1-6-7(12-5-11-6)10(3-4-10)8(15-2)9(13)14/h5,8H,3-4H2,1-2H3,(H,11,12)(H,13,14)
• InChI Key： REHGKNXPYBHWTK-UHFFFAOYSA-N
• SMILES： O(C)C(C(=O)O)C1(C2=C(C)NC=N2)CC1

Computed Properties

• Exact Mass: 210.10044231g/mol
• Monoisotopic Mass: 210.10044231g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 265
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 75.2Ų

Additional information on 2-methoxy-2-1-(4-methyl-1H-imidazol-5-yl)cyclopropylacetic acid

Introduction to 2-methoxy-2-1-(4-methyl-1H-imidazol-5-yl)cyclopropylacetic acid (CAS No. 2228473-49-0)

2-methoxy-2-1-(4-methyl-1H-imidazol-5-yl)cyclopropylacetic acid, identified by its Chemical Abstracts Service (CAS) number 2228473-49-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules characterized by a cyclopropylacetic acid core, which is known for its structural rigidity and potential biological activity. The presence of a methoxy group and a 4-methyl-1H-imidazole moiety further enhances its molecular complexity, making it a promising candidate for various biochemical applications.

The structure of 2-methoxy-2-1-(4-methyl-1H-imidazol-5-yl)cyclopropylacetic acid exhibits a unique combination of functional groups that contribute to its reactivity and interaction with biological targets. The cyclopropyl ring, in particular, is a key feature that has been extensively studied for its ability to modulate enzyme activity and receptor binding. This structural motif is often found in drug candidates due to its ability to provide steric hindrance and improve metabolic stability.

Recent advancements in computational chemistry and molecular modeling have allowed researchers to predict the potential biological activities of compounds like 2-methoxy-2-1-(4-methyl-1H-imidazol-5-yl)cyclopropylacetic acid with greater accuracy. These studies suggest that the compound may exhibit properties relevant to inflammation, pain management, and neuroprotection. The 4-methyl-1H-imidazole group, in particular, has been identified as a pharmacophore that can interact with specific protein targets, potentially leading to therapeutic effects.

In the realm of drug discovery, the synthesis of 2-methoxy-2-1-(4-methyl-1H-imidazol-5-yl)cyclopropylacetic acid represents a significant achievement in medicinal chemistry. The development of efficient synthetic routes has enabled researchers to produce this compound in sufficient quantities for preclinical studies. These synthetic strategies often involve multi-step organic transformations, including cyclization reactions and functional group interconversions, which highlight the compound's synthetic versatility.

One of the most intriguing aspects of 2-methoxy-2-1-(4-methyl-1H-imidazol-5-yl)cyclopropylacetic acid is its potential role in modulating immune responses. Preliminary studies have indicated that the compound may interact with immune cells and cytokine pathways, suggesting its utility in treating inflammatory diseases. The methoxy group, while seemingly simple, plays a crucial role in these interactions by influencing the compound's solubility and bioavailability.

The pharmacokinetic properties of 2228473-49 are also of great interest. Research has shown that the compound exhibits moderate oral bioavailability and rapid absorption following administration. This profile makes it an attractive candidate for oral formulations, which are often preferred due to their convenience and patient compliance. Additionally, the compound's stability under various conditions has been assessed through degradation studies, ensuring its suitability for industrial-scale production.

From a regulatory perspective, the development of 2-methoxy-2-1-(4-methyl-1H-imidazol-5-yl)cyclopropylacetic acid must adhere to stringent guidelines set forth by global health authorities. Good Manufacturing Practices (GMP) are essential to ensure the quality and consistency of the compound throughout its lifecycle. Furthermore, preclinical safety studies are necessary to evaluate potential side effects and toxicity profiles before human trials can commence.

The integration of machine learning algorithms into drug discovery pipelines has accelerated the identification of promising candidates like 2228473-49. These algorithms can analyze vast datasets to predict biological activity and optimize molecular structures. By leveraging such technologies, researchers can rapidly screen large libraries of compounds and identify those with the highest potential for therapeutic efficacy.

Future research directions for 2-methoxy-2 - 1 - (4 - methyl - 1 H - imidazol - 5 - yl) cyclopropylacetic acid include exploring its interactions with additional biological targets and evaluating its efficacy in animal models. Collaborative efforts between academic institutions and pharmaceutical companies are likely to drive innovation in this area, leading to novel therapeutic interventions.

The broader implications of studying compounds like CAS No. 2228473 - 49 - 0 extend beyond individual drug development. They contribute to our fundamental understanding of biochemical pathways and provide insights into disease mechanisms. This knowledge can be translated into more targeted therapies and personalized medicine approaches, ultimately improving patient outcomes.